1-(3,4-dimethoxyphenyl)-N-(3,4,5-trimethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C25H29N3O6/c1-30-19-9-8-16(13-20(19)31-2)23-18-7-6-10-27(18)11-12-28(23)25(29)26-17-14-21(32-3)24(34-5)22(15-17)33-4/h6-10,13-15,23H,11-12H2,1-5H3,(H,26,29)
• InChI Key: PDDUFCSTCGAJFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2C3=CC=CN3CCN2C(=O)NC4=CC(=C(C(=C4)OC)OC)OC)OC
• Molecular Formula: C25H29N3O6
• Molecular Weight: 467.5 g/mol

Description

1-(3,4-dimethoxyphenyl)-N-(3,4,5-trimethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide is a useful research compound. Its molecular formula is C25H29N3O6 and its molecular weight is 467.522. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of this compound is the Epidermal Growth Factor Receptor (EGFR) . EGFR is a transmembrane protein that is activated by binding of its specific ligands, including epidermal growth factor and transforming growth factor α (TGFα) among others. EGFR is a member of the ErbB family of receptors, a subfamily of four closely related receptor tyrosine kinases: EGFR (ErbB-1), HER2/c-neu (ErbB-2), Her 3 (ErbB-3) and Her 4 (ErbB-4). Mutations affecting EGFR expression or activity could result in cancer.

Mode of Action

The compound interacts with the active pockets of EGFR , inhibiting its activity . This inhibition prevents the receptor from performing its normal function, which includes promoting cell proliferation and survival. As a result, the compound can help to slow the growth of EGFR-dependent cancers.

Biochemical Pathways

The compound’s interaction with EGFR affects several downstream pathways. One of these is the RAS/RAF/MEK/ERK pathway , which is involved in cell cycle regulation . By inhibiting EGFR, the compound can reduce the activity of this pathway, potentially slowing cell proliferation. The compound also appears to affect the Mitochondrial Membrane Potential (MMP) and Reactive Oxygen Species (ROS) levels in cancer cells , which could lead to increased cell death.

Pharmacokinetics

The compound’smolecular weight is 416.46 , which is within the range generally considered favorable for oral bioavailability. The compound’s predicted density is 1.178±0.06 g/cm3 , which could also influence its absorption and distribution within the body.

Result of Action

The compound’s action results in a decrease in cell proliferation and an increase in cell death in cancer cells . This is due to its inhibition of EGFR and the subsequent effects on downstream pathways. The compound also appears to downregulate the expression of key oncogenes, including KRAS, MAP2K, and EGFR , which could further inhibit cancer growth.